Cas no 173558-71-9 (Propanoic acid, 2-diazo-3,3,3-trifluoro-, methyl ester)

Propanoic acid, 2-diazo-3,3,3-trifluoro-, methyl ester is a highly versatile diazo compound characterized by its trifluoromethyl and ester functional groups. This chemical exhibits unique reactivity due to the presence of the diazo moiety, making it valuable in organic synthesis, particularly in cyclopropanation and carbene insertion reactions. The trifluoromethyl group enhances its stability and influences electronic properties, while the methyl ester improves solubility in organic solvents. Its applications include the preparation of fluorinated heterocycles and as a precursor for bioactive molecules. The compound's structural features enable precise control in complex transformations, offering advantages in pharmaceutical and agrochemical research. Proper handling is required due to its potential sensitivity to light and shock.
Propanoic acid, 2-diazo-3,3,3-trifluoro-, methyl ester structure
173558-71-9 structure
Product Name:Propanoic acid, 2-diazo-3,3,3-trifluoro-, methyl ester
CAS No:173558-71-9
MF:C4H3F3N2O2
MW:168.074031114578
CID:1358072
PubChem ID:312951
Update Time:2025-07-02

Propanoic acid, 2-diazo-3,3,3-trifluoro-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid, 2-diazo-3,3,3-trifluoro-, methyl ester
    • 2-diazonio-3,3,3-trifluoro-1-methoxyprop-1-en-1-olate
    • METHYL 2-DIAZO-3,3,3-TRIFLUORO-PROPIONATE
    • 173558-71-9
    • AKOS037653005
    • NSC-225335
    • DTXSID00310333
    • NSC225335
    • FS-6416
    • methyl 2-diazo-3,3,3-trifluoropropionate
    • AKOS006294209
    • CRPRBPSWJPEAMC-UHFFFAOYSA-N
    • METHYL 2-DIAZO-3,3,3-TRIFLUOROPROPANOATE
    • MDL： MFCD05664161
    • Inchi： 1S/C4H3F3N2O2/c1-11-3(10)2(9-8)4(5,6)7/h1H3
    • InChI Key： CRPRBPSWJPEAMC-UHFFFAOYSA-N
    • SMILES： FC(C(C(=O)OC)=[N+]=[N-])(F)F

Computed Properties

  • Exact Mass: 168.01469
  • Monoisotopic Mass: 168.01466183g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 1.5
  • Topological Polar Surface Area: 28.3Ų

Experimental Properties

  • PSA: 62.7

Propanoic acid, 2-diazo-3,3,3-trifluoro-, methyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
021660-1g
Methyl 2-diazo-3,3,3-trifluoro-propionate
 173558-71-9 95%
1g
 ￡192.00 2022-02-28

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